Cas no 33414-49-2 (1-(3-hydroxy-4-methylphenyl)ethan-1-one)

• Product Name: 1-(3-hydroxy-4-methylphenyl)ethan-1-one
• CAS No: 33414-49-2
• Molecular Formula: C₉H₁₀O₂
• Molecular Weight: 150.1745
• MDL: MFCD06658171
• CID: 1038078

1-(3-hydroxy-4-methylphenyl)ethan-1-one Properties

Names and Identifiers

• 1-(3-Hydroxy-4-methylphenyl)ethanone
• 3'-HYDROXY-4'-METHYLACETOPHENONE
• 3-Hydroxy-4-Methylacetophenone
• 2-Methyl-5-acetylphenol
• 1-(3-hydroxy-4-methylphenyl)ethan-1-one

• MDL： MFCD06658171
• InChIKey： MFJCFSDSJMSMQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O2/c1-6-3-4-8(7(2)10)5-9(6)11/h3-5,11H,1-2H3
• SMILES： CC1=C(C=C(C=C1)C(=O)C)O

Computed Properties

• Exact Mass: 150.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 11

Experimental Properties

• PSA: 37.3
• Boiling Point: 290.8±28.0 ºC (760 Torr),
• Melting Point: 120-121 ºC
• Flash Point: 122.3±16.6 ºC,
• Solubility: Slightly soluble (3 g/l) (25 º C),
• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones